Cas no 817622-04-1 ((4-Chlorophenyl)(2-sulfanylphenyl)methanone)

• Product Name: (4-Chlorophenyl)(2-sulfanylphenyl)methanone
• CAS No: 817622-04-1
• MF: C₁₃H₉ClOS
• MW: 248.727961301804
• CID: 2803183
• PubChem ID: 44521696
• Update Time: 2025-04-21

(4-Chlorophenyl)(2-sulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(2-sulfanylphenyl)methanone
• DTXSID00659259
• 817622-04-1

• Inchi： 1S/C13H9ClOS/c14-10-7-5-9(6-8-10)13(15)11-3-1-2-4-12(11)16/h1-8,16H
• InChI Key： CXQBROXUWHNJFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1S)=O

Computed Properties

• Exact Mass: 248.0062638Da
• Monoisotopic Mass: 248.0062638Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.1Ų